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Compound of Interest

Compound Name: Ministat

Cat. No.: B12294449

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, step-by-step guide for the assembly and operation of a 32-
channel ministat system, a powerful tool for high-throughput microbial cultivation, experimental
evolution, and drug screening. The protocols outlined herein are particularly relevant for studies
involving yeast, such as Saccharomyces cerevisiae, but can be adapted for other
microorganisms.

System Overview

A 32-channel ministat system allows for the simultaneous, continuous culture of 32
independent microbial populations in small-volume chemostats (ministats).[1][2][3] This high-
throughput setup is ideal for studying microbial physiology, adaptation, and evolution under
precisely controlled environmental conditions.[3][4][5] The system consists of several key
components: a media reservoir, a multichannel peristaltic pump for nutrient delivery, an
aeration system, a temperature-controlled heating block housing the culture vessels, and an
effluent collection system.[6]

Bill of Materials

Successful assembly of the 32-channel ministat system requires the following components.
Detailed part numbers and potential suppliers are provided for reference.
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Component

Description

Recommended Supplier(s)

Culture Vessels

55 mL glass culture tubes

VWR, Fisher Scientific

Stoppers Size 2 foam silicone stoppers VWR, Fisher Scientific
1.5-inch, 18-gauge stainless Becton Dickinson, Fisher
Needles S
steel blunt needles Scientific
] Silicone and Marprene tubing
Tubing Cole-Parmer, VWR

of various inner diameters

Peristaltic Pump

32-channel peristaltic pump

Watson-Marlow, Cole-Parmer

Heating Block

36-well heating block

VWR, Fisher Scientific

Aeration System

Aquarium air pump, tubing,

and manifolds

Local pet supply stores, online
retailers

Media Reservoir

10 L glass carboy

VWR, Fisher Scientific

Effluent Collection

250 mL glass bottles with two-

hole stoppers

VWR, Fisher Scientific

Connectors

Luer-lock fittings, Y-

connectors, quick-connects

Cole-Parmer, VWR

Step-by-Step Assembly Guide

This section details the assembly of the individual ministat culture chambers and the

integration of all 32 channels into a functional system.

Culture Chamber Assembly

Each of the 32 ministat culture chambers must be assembled individually as follows:

o Prepare Culture Tubes: Thoroughly clean and rinse 55 mL glass culture tubes. Mark each

tube at the 19, 20, and 21 mL levels to accurately monitor culture volume.[6]

o Assemble Stopper and Needles: For each culture tube, insert three 18-gauge blunt needles

into a size 2 foam silicone stopper. These needles will serve as the air inlet, media inlet, and
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effluent outlet. Ensure the needles are evenly spaced and run parallel to the inner wall of the
culture tube when the stopper is inserted.[6]

o Connect Tubing:

o Air Inlet: Attach a length of silicone tubing to the air inlet needle. This tube will connect to
the aeration manifold.

o Media Inlet: Attach a male luer connector to one end of a piece of small-diameter silicone
tubing. This tubing should be long enough to reach from the culture chamber in the
heating block to the peristaltic pump. Connect the luer fitting to the shortest needle in the
stopper assembly, which serves as the media inlet.[6]

o Effluent Outlet: Attach a length of silicone tubing to the effluent outlet needle. This tube will
lead to the corresponding effluent collection bottle.

System Integration

Once the individual culture chambers are assembled, they can be integrated into the 32-
channel system.

Individual Chamber Assembly System Integration

Connect Effluent Outlet Tubing | Set up Effluent Collection

A

Preparation

Prepare Culture Tubes }—»{ Assemble Stoppers & Needles 5| Connect Media Inlet Tubing .' Place Chambers in Heating Block
A
Connect Media Lines to Pump }—b{ Connec t Media Reservoir

Set up Aeration System

Connect Air Inlet Tubing
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Figure 1: Workflow for the assembly of the 32-channel ministat system.

e Heating Block Setup: Place the assembled culture chambers into the heating block.
e Media Line Connection:

o Prepare a branched media line by using Y-connectors to split the main media line from the

reservoir into 32 individual lines.

o Connect each of these lines to the appropriate channel of the 32-channel peristaltic pump

using Marprene pump tubing.
o Connect the outlet of each pump channel to the media inlet tubing of a culture chamber.[6]
o Aeration System Setup:

o Connect the air pump to a series of manifolds to distribute the airflow to all 32 culture

chambers.
o Connect the air inlet tubing from each chamber to a port on the manifold.
» Effluent Collection Setup:

o Prepare 32 effluent collection bottles, each with a two-hole stopper. Insert two blunt
needles of different lengths into each stopper.

o Connect the effluent outlet tubing from each culture chamber to the longer needle of a
collection bottle. The shorter needle serves as a vent.[6]

o Media Reservoir Connection: Connect the main media line to the media reservoir carboy.

Experimental Protocols

The 32-channel ministat system is highly versatile. Below is a general protocol for a yeast
experimental evolution study, which can be adapted for other applications.

Yeast Experimental Evolution Protocol

This protocol describes a typical experimental evolution run with Saccharomyces cerevisiae.
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Prepare & Sterilize Media Prepare Overnight Inocula

'

Inoculate Ministats

:

Batch Growth to Saturation (30h)

:

Start Continuous Media Flow

:

Daily Sampling

Repeat Daily

Continue for Desired Duration

:

Final Harvest & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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